4-(2-chlorophenyl)-5-cyano-2-methyl-N-(2-methylphenyl)-6-(methylthio)-1,4-dihydro-3-pyridinecarboxamide

• IUPAC Name: 4-(2-chlorophenyl)-5-cyano-2-methyl-N-(2-methylphenyl)-6-methylsulfanyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C22H20ClN3OS/c1-13-8-4-7-11-18(13)26-21(27)19-14(2)25-22(28-3)16(12-24)20(19)15-9-5-6-10-17(15)23/h4-11,20,25H,1-3H3,(H,26,27)
• InChI Key: AUKKCWILOQMGBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(NC(=C(C2C3=CC=CC=C3Cl)C#N)SC)C
• Molecular Formula: C22H20ClN3OS
• DSSTOX Substance ID: DTXSID90385676
• Molecular Weight: 409.9 g/mol
• CAS RN: 5321-93-7

Description

Synthesis Analysis

The synthesis of related complex molecules often involves multistep chemical reactions that include cyclization, condensation, and functionalization steps. These processes can lead to the formation of various heterocyclic compounds, including pyridines and pyrimidines, which are core structures in many bioactive compounds. For instance, the multicomponent synthesis of thieno[2,3-b]pyridines demonstrates the complexity and creativity involved in the synthesis of such molecules (Dyachenko et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds similar to the one is characterized by X-ray diffraction studies. These studies provide insights into the tautomeric structures, hydrogen bonding, and overall molecular conformation, crucial for understanding the molecule's reactivity and interaction with biological targets. An example of such analysis is found in the work on the molecular and crystal structure of related compounds, highlighting the importance of structural details in chemical research (Novoa de Armas et al., 2000).

Scientific Research Applications

Chemical Structure and Properties

This compound belongs to a class of chemicals known for their complex structures and properties. For instance, research on similar compounds like 4-(4-Chlorophenyl)-5-cyano-3-(4-methylphenyl)-6-diphenyl-4,7-dihydro-2Hpyrazolo[3,4-b]pyridine has revealed interesting chemical properties, such as hydrogen-bonded trimer formation and various tautomeric structures in solution and crystal structures (Quiroga et al., 1999).

Applications in Anticonvulsant Therapy

Compounds with similar structures have been examined for their potential as anticonvulsant agents. For example, certain enaminones, including methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate, have been studied for their crystal structures and potential application in anticonvulsant therapy (Kubicki et al., 2000).

Use in Dye Synthesis and Fabric Coloring

Compounds similar to the one have been utilized in the synthesis of disperse dyes and their application on fabrics like polyester and nylon. These dyes demonstrate good fastness properties and offer various shades (Abolude et al., 2021).

Potential as Biological Agents

Research has been conducted on compounds like N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine, which are synthesized using similar methods and evaluated for antimicrobial activities. These compounds have shown significant inhibition on bacterial and fungal growth (Akbari et al., 2008).

In Organic Synthesis

This chemical is used in organic synthesis, such as in the condensation of 2-chlorobenzaldehyde with cyanothioacetamide and ethyl butyroylacetate, leading to derivatives that find applications in various chemical processes (Krivokolysko et al., 1990).